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Compound of Interest

Compound Name: C.I. Direct Red 243

Cat. No.: B1583298 Get Quote

Introduction

Direct Red 243 (C.I. 29315) is a water-soluble, anionic azo dye widely utilized in the textile and

paper industries for coloring cellulose-based materials.[1][2] Its molecular structure allows for a

strong affinity for cellulosic fibers such as cotton, linen, and viscose (rayon), enabling direct

application from a hot aqueous solution without the need for a mordant.[2][3] The staining

mechanism relies on the formation of non-covalent interactions, primarily hydrogen bonds and

van der Waals forces, between the linear dye molecules and the cellulose polymer chains.[4]

An electrolyte, such as sodium chloride or sodium sulfate, is essential during the dyeing

process to overcome the natural electrostatic repulsion between the anionic dye and the

negatively charged surface of cellulose in water, thereby promoting dye exhaustion onto the

fiber.[3] These protocols provide a detailed methodology for the staining of both cotton and

viscose fibers for research and analytical purposes.

Key Materials and Reagents

Cotton and/or Viscose fibers/fabric

Direct Red 243 (C.I. 29315)

Sodium Chloride (NaCl) or Sodium Sulfate (Na₂SO₄), anhydrous

Sodium Carbonate (Soda Ash, Na₂CO₃)
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Non-ionic wetting agent or detergent (e.g., Synthrapol)

Cationic Dye Fixative (Optional, e.g., Retayne)

Distilled or Deionized Water

Laboratory-grade beakers or stainless steel dye pots

Heating and stirring plate

Thermometer

Glass stirring rods

pH indicator strips

Experimental Protocols
Protocol 1: Fiber Preparation (Scouring)
This essential preliminary step removes natural waxes, oils, and any sizing agents from the

fibers, ensuring uniform dye penetration.

Prepare a scouring bath with a liquor-to-goods ratio of 30:1 (e.g., 3 liters of water for 100 g of

fiber).

Add Sodium Carbonate (2 g/L) and a non-ionic detergent (1 mL/L) to the bath.

Immerse the cotton or viscose fibers in the bath and heat to 80-90°C.

Maintain the temperature for 30-45 minutes with gentle agitation.

Allow the bath to cool, then remove the fibers.

Rinse the fibers thoroughly with warm water, followed by a final rinse with cold water until the

rinse water is clear and neutral.

The scoured, damp fibers are now ready for staining. Do not allow the fibers to dry

completely before proceeding to the staining step.
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Protocol 2: Staining Procedure
This protocol describes the direct application of Direct Red 243 to the prepared cellulosic fibers.

Dye Bath Preparation: Prepare a dye bath with a liquor-to-goods ratio of 30:1 using distilled

water at room temperature (e.g., 3 liters for 100 g of fiber).

Dye Stock Solution: Separately, weigh the required amount of Direct Red 243 powder (e.g.,

1% on weight of fiber, or 1 g for 100 g of fiber). Create a paste with a small amount of cold

water, then dissolve it completely by adding a small volume of boiling water.

Dyeing Process:

Add the dissolved dye stock solution to the main dye bath and stir until uniform.

Introduce the wet, scoured fibers into the dye bath. Ensure they are fully submerged and

can move freely.

Begin heating the dye bath, gradually raising the temperature to 90-95°C over 30 minutes.

Once the temperature reaches ~60°C, begin the gradual addition of the electrolyte. Add

the total required amount of Sodium Chloride (e.g., 20 g/L) in three equal portions, spaced

10-15 minutes apart. This gradual addition promotes level and even dyeing.[5]

Maintain the dye bath at 90-95°C for 45-60 minutes, stirring gently and periodically to

prevent uneven staining.

Cool Down & Rinsing:

Turn off the heat and allow the dye bath to cool gradually to around 60°C.

Remove the fibers from the dye bath.

Rinse the stained fibers under cold running water until the water runs clear.

Protocol 3: After-treatment for Improved Wash Fastness
(Optional)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://prochemicalanddye.com/wp-content/uploads/2022/06/diazol_direct_dyes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Direct dyes are known for their relatively poor wash fastness.[6] A cationic fixative can be

applied to improve the dye's permanence.

Prepare a new bath with a 30:1 liquor ratio with hot water (40-50°C).

Add a cationic dye fixative according to the manufacturer's instructions (typically 1-2% on

weight of fiber).

Immerse the rinsed, stained fibers in the fixation bath for 20-30 minutes with gentle agitation.

Remove the fibers, perform a final light rinse in cold water, and allow to air dry.

Data Presentation: Staining Parameters
The following table summarizes the key quantitative parameters for a reproducible staining

protocol.
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Parameter Recommended Value Purpose / Notes

Liquor-to-Goods Ratio 30:1
Ensures fibers can move freely

for uniform dye uptake.

Dye Concentration 0.5 - 2.0% (owf)
Adjust based on the desired

shade depth (pale to dark).

Electrolyte (NaCl) 15 - 20 g/L

Promotes dye exhaustion by

neutralizing fiber surface

charge.[3]

Scouring Temperature 80 - 90°C
Removes impurities for

effective and even staining.[5]

Dyeing Temperature 90 - 95°C
Optimal temperature for direct

dye diffusion and fixation.[6]

Dyeing Time 45 - 60 minutes

Duration at peak temperature

to allow for maximum dye

uptake.

pH of Dye Bath 6.0 - 7.0 (Neutral)
Direct dyes perform optimally

in a neutral pH environment.[3]

Fixative Concentration 1 - 2% (owf)

(Optional) Improves wash

fastness of the final stained

fiber.

*owf: on weight of fiber

Visualizations
Experimental Workflow Diagram
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Experimental Workflow for Direct Red 243 Staining
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Cool Down

Rinse Until Clear
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Final Rinse & Air Dry

 (w/o fixation)
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Caption: A flowchart of the staining protocol from fiber preparation to the final dried product.
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Simplified Staining Mechanism

Simplified Staining Mechanism of Direct Red 243
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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